molecular formula C9H7NO2S B8814431 5-(methylthio)-1H-indole-2,3-dione CAS No. 418772-01-7

5-(methylthio)-1H-indole-2,3-dione

Cat. No.: B8814431
CAS No.: 418772-01-7
M. Wt: 193.22 g/mol
InChI Key: QXXPJYJSTKYYTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(methylthio)-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C9H7NO2S and its molecular weight is 193.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

418772-01-7

Molecular Formula

C9H7NO2S

Molecular Weight

193.22 g/mol

IUPAC Name

5-methylsulfanyl-1H-indole-2,3-dione

InChI

InChI=1S/C9H7NO2S/c1-13-5-2-3-7-6(4-5)8(11)9(12)10-7/h2-4H,1H3,(H,10,11,12)

InChI Key

QXXPJYJSTKYYTB-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC2=C(C=C1)NC(=O)C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-(methylthio)aniline (13.92 g, 100 mmol) and diethyl ethanedioate (17.42 g, 100 mmol) in acetic acid (50 mL) was stirred at 90° C. for 8 h. The mixture was cooled to room temperature and allowed to stand overnight, at which time the product had crystallized. The crystals were collected by filtration and washed with minimal acetic acid. The crystals were dissolved in 5% sodium hydroxide (150 mL), and the solution was heated to 90° C. Air was bubbled through the solution continuously, forming a yellow solution. After 8 hours, the solution was cooled and acidified with concentrated HCl. The precipitate was collected by filtration and was washed with water and dried to afford 5-(methylthio)-1H-indole-2,3-dione (1.9 g, 10% yield). MS (m/z) 194.0 (M+H+).
Quantity
13.92 g
Type
reactant
Reaction Step One
Quantity
17.42 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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